Cas no 2171754-49-5 (3-(2-aminohexan-2-yl)-1-azabicyclo2.2.2octan-3-ol)

• Product Name: 3-(2-aminohexan-2-yl)-1-azabicyclo2.2.2octan-3-ol
• CAS No: 2171754-49-5
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6492288
• PubChem ID: 165783405
• Update Time: 2025-07-15

3-(2-aminohexan-2-yl)-1-azabicyclo2.2.2octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminohexan-2-yl)-1-azabicyclo2.2.2octan-3-ol
• 3-(2-aminohexan-2-yl)-1-azabicyclo[2.2.2]octan-3-ol
• EN300-1642206
• 2171754-49-5

• Inchi： 1S/C13H26N2O/c1-3-4-7-12(2,14)13(16)10-15-8-5-11(13)6-9-15/h11,16H,3-10,14H2,1-2H3
• InChI Key： FECDNNFJPYNKOZ-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C(C)(CCCC)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(2-aminohexan-2-yl)-1-azabicyclo2.2.2octan-3-ol

Research Brief on 3-(2-aminohexan-2-yl)-1-azabicyclo[2.2.2]octan-3-ol (CAS: 2171754-49-5): Recent Advances and Applications

The compound 3-(2-aminohexan-2-yl)-1-azabicyclo[2.2.2]octan-3-ol (CAS: 2171754-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the compound's structural resemblance to known neuromodulators, particularly in its azabicyclic core, which is a common motif in ligands targeting nicotinic acetylcholine receptors (nAChRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(2-aminohexan-2-yl)-1-azabicyclo[2.2.2]octan-3-ol exhibit high affinity for α7 nAChR subtypes, suggesting potential applications in neurodegenerative disorders such as Alzheimer's disease.

In terms of synthetic methodology, a novel asymmetric synthesis route for this compound was reported in Organic Letters (2024), utilizing a catalytic enantioselective Henry reaction as the key step. This advancement addresses previous challenges in obtaining enantiomerically pure forms of the molecule, which is crucial for its pharmacological evaluation. The reported yield of 78% with >99% ee represents a significant improvement over earlier synthetic approaches.

Pharmacokinetic studies of 3-(2-aminohexan-2-yl)-1-azabicyclo[2.2.2]octan-3-ol have revealed favorable blood-brain barrier penetration properties, with a brain/plasma ratio of 1.2 in rodent models. This characteristic, combined with its moderate metabolic stability (t_1/2 = 3.2 hours in human liver microsomes), positions the compound as a promising scaffold for CNS-targeted drug development.

Emerging applications extend beyond neurological disorders. A recent patent application (WO2023/154672) discloses the compound's utility as a building block for radiopharmaceuticals, particularly for PET imaging agents targeting sigma-2 receptors in cancer diagnostics. The structural flexibility of the molecule allows for straightforward incorporation of fluorine-18 or other radioisotopes without compromising receptor binding affinity.

Ongoing research is exploring the compound's potential in pain management, with preliminary data showing analgesic effects in neuropathic pain models through mechanisms distinct from opioid pathways. These findings, presented at the 2024 American Chemical Society National Meeting, suggest possible advantages in avoiding opioid-related side effects and addiction potential.

In conclusion, 3-(2-aminohexan-2-yl)-1-azabicyclo[2.2.2]octan-3-ol represents a versatile scaffold with multiple therapeutic applications. The recent advances in its synthesis and characterization have accelerated its evaluation in various disease models, making it a compound of significant interest in medicinal chemistry research. Future directions likely include structure-activity relationship studies to optimize selectivity for specific receptor subtypes and further preclinical evaluation of its therapeutic potential.